Acetylthiocholine chloride
Overview
Description
Acetylthiocholine chloride is a compound that is often used in biochemical assays to measure cholinesterase activity . It serves as a substrate that is hydrolyzed by cholinesterase enzymes, producing thiocholine . It is an acetylcholine analog used in scientific research .
Synthesis Analysis
This compound has been used in the development of a biosensor system based on enzymatic inhibition of acetylcholinesterase (AChE) by isoprocarb . A gold nanoparticles-polyaniline modified graphite pencil electrode was utilized to detect the change of thiocholine in the presence of isoprocarb .
Molecular Structure Analysis
The molecular formula of this compound is C7H16ClNO2S . Its average mass is 213.725 Da and its monoisotopic mass is 213.059021 Da .
Chemical Reactions Analysis
This compound is a substrate for acetylcholinesterase, an enzyme that plays a crucial role in the neurotransmission process . The hydrolysis of this compound by this enzyme produces thiocholine .
Physical And Chemical Properties Analysis
This compound is a white powder . It is soluble in DMSO and water (slightly, heated, sonicated) . Its storage temperature is -20°C .
Scientific Research Applications
Enzyme Assay and Inhibition Testing
Enzyme Assay for Acetylcholinesterase : Acetylthiocholine chloride serves as a substrate in assays for acetylcholinesterase activity. In one approach, enzyme activity is determined amperometrically using this compound, enabling the characterization of enzyme inhibitors (Günther & Bilitewski, 1995).
Detection of Enzyme Inhibitors : It is used in automated systems for determining and characterizing enzyme inhibitors. This is crucial for studying substances that inhibit enzymes like acetylcholinesterase, which are important in various biochemical and medical contexts (Günther & Bilitewski, 1995).
Biosensors and Detection of Toxins
Biosensors for Pesticides Detection : this compound is used in biosensors for the detection of organophosphate and organocarbamate pesticides. The biosensors utilize acetylcholinesterase immobilized on electrodes, and this compound is used as the substrate to detect the presence of these pesticides (Raghu et al., 2014).
Environmental Monitoring : Such biosensors are valuable for environmental monitoring, as they provide a method for rapid and sensitive detection of hazardous substances in water and other samples (Raghu et al., 2014).
Clinical and Medical Research
Clinical Diagnostics : In medical research, this compound is used in assays to measure acetylcholinesterase activity in blood samples, which can have clinical diagnostic applications (Panraksa et al., 2018).
Study of Enzymatic Reactions : It helps in understanding the enzymatic reactions involving acetylcholinesterase, which is significant in neurobiology and pharmacology (Panraksa et al., 2018).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-acetylsulfanylethyl(trimethyl)azanium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16NOS.ClH/c1-7(9)10-6-5-8(2,3)4;/h5-6H2,1-4H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZYVLKKMMDFCKR-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)SCC[N+](C)(C)C.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90975910 |
Source
|
| Record name | 2-Acetylthioethyltrimethylammonium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90975910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
29.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26732613 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
6050-81-3 |
Source
|
| Record name | Acetylthiocholine chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6050-81-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ammonium, (2-mercaptoethyl)trimethyl-, chloride, acetate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006050813 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Acetylthioethyltrimethylammonium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90975910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-acetylthioethyltrimethylammonium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.412 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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